N-[3-(4-methylpiperidin-1-yl)propyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide

• IUPAC Name: N-[3-(4-methylpiperidin-1-yl)propyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C19H29N3O3S/c1-16-9-14-21(15-10-16)12-3-11-20-26(24,25)18-7-5-17(6-8-18)22-13-2-4-19(22)23/h5-8,16,20H,2-4,9-15H2,1H3
• InChI Key: UCNRBUYAGSLQHS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCCNS(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O
• Molecular Formula: C19H29N3O3S
• Molecular Weight: 379.5 g/mol

Description

N-[3-(4-methylpiperidin-1-yl)propyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide, also known as MPBS, is a chemical compound that has been the focus of scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[3-(4-methylpiperidin-1-yl)propyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide involves its binding to specific proteins, including ion channels and enzymes, which results in the modulation of their activity. For example, this compound has been found to bind to the voltage-gated sodium channel Nav1.7, which is involved in the transmission of pain signals. By inhibiting the activity of Nav1.7, this compound can reduce pain sensation. Similarly, this compound has been found to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, depending on the specific proteins it targets. For example, this compound has been shown to reduce the activity of Nav1.7, which can lead to a decrease in pain sensation. This compound has also been found to inhibit the activity of carbonic anhydrase, which can lead to a decrease in the production of bicarbonate ions and an increase in the production of carbon dioxide. These effects can have implications for the treatment of various conditions, including pain, epilepsy, and metabolic disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(4-methylpiperidin-1-yl)propyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide is its specificity for certain proteins, which allows for targeted modulation of their activity. This can be useful in studying the role of specific proteins in various biological processes. However, one limitation of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results. Additionally, the synthesis of this compound can be challenging and time-consuming, which can limit its availability for use in lab experiments.

Future Directions

There are several future directions for the study of N-[3-(4-methylpiperidin-1-yl)propyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide. One direction is the development of new derivatives of this compound with improved efficacy and safety profiles. Another direction is the exploration of the potential applications of this compound in other fields, such as immunology and infectious diseases. Additionally, the use of this compound as a tool for studying the mechanism of action of various drugs can lead to the development of new therapies for various conditions. Overall, the study of this compound has the potential to contribute to the development of new treatments for a wide range of diseases and conditions.

Synthesis Methods

The synthesis of N-[3-(4-methylpiperidin-1-yl)propyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide involves the reaction of 4-(2-oxopyrrolidin-1-yl)benzenesulfonyl chloride with 3-(4-methylpiperidin-1-yl)propylamine in the presence of a base. The resulting product is then purified through column chromatography. This method has been reported in several research articles and has been found to be effective in producing high yields of pure this compound.

Scientific Research Applications

N-[3-(4-methylpiperidin-1-yl)propyl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been found to have an inhibitory effect on the activity of certain ion channels, which can lead to the development of new drugs for the treatment of neurological disorders such as epilepsy and chronic pain. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation. In drug discovery, this compound has been used as a tool to study the mechanism of action of various drugs and to develop new drugs with improved efficacy and safety profiles.